Mytoxin B

• Molecular Formula: C29H36O9
• Molecular Weight: 528.6 g/mol
• SMILES: CC1=CC2C3(CC1)COC(=O)C=C4CCOC(C4O)(CCC=CC(=O)OC5C3(C6(CO6)C(C5)O2)C)C(=O)C
• InChI: InChI=1S/C29H36O9/c1-17-7-10-27-15-34-24(32)13-19-8-11-35-28(18(2)30,25(19)33)9-5-4-6-23(31)38-20-14-22(37-21(27)12-17)29(16-36-29)26(20,27)3/h4,6,12-13,20-22,25,33H,5,7-11,14-16H2,1-3H3/b6-4+,19-13?/t20-,21-,22-,25?,26-,27-,28-,29+/m1/s1
• InChIKey: LXIQXFWXXPJPEE-XEYPVCQESA-N

ADC payload programs require structurally characterized cytotoxins with batch-to-batch potency consistency. Mytoxin B (CAS 105049-15-8), a satratoxin-type macrocyclic trichothecene, delivers single-digit nM IC₅₀ across HCT-116, PSN1, T98G, and A549 solid tumor lines. Key differentiators: • Fully assigned stereochemistry (6R,11R,13R,14S,15S,16R,19E,23S) with unsubstituted C-16-critical for SAR reproducibility per 3D-QSAR studies • Dual-pathway apoptosis via caspase-9 (intrinsic) and caspase-8 (extrinsic) activation • PI3K/Akt inhibition comparable to LY294002. Supplied ≥98% pure; ambient global shipping.

(6R,11R,13R,14S,15S,16R,19E,23S)-23-acetyl-27-hydroxy-9,15-dimethylspiro[4,12,17,24-tetraoxapentacyclo[21.3.1.113,16.06,11.06,15]octacosa-1,9,19-triene-14,2'-oxirane]-3,18-dione (Mytoxin B): A Macrocyclic Trichothecene ADC Cytotoxin with Defined Pharmacological Properties

(6R,11R,13R,14S,15S,16R,19E,23S)-23-acetyl-27-hydroxy-9,15-dimethylspiro[4,12,17,24-tetraoxapentacyclo[21.3.1.113,16.06,11.06,15]octacosa-1,9,19-triene-14,2'-oxirane]-3,18-dione, commonly designated Mytoxin B, is a satratoxin-type macrocyclic trichothecene mycotoxin (molecular formula C29H36O9, molecular weight 528.59 g/mol) originally isolated from endophytic fungi of the genus Myrothecium [1]. It is classified as an antibody-drug conjugate (ADC) cytotoxin and functions as a PI3K/Akt pathway inhibitor with a pharmacological profile comparable to the synthetic PI3K inhibitor LY294002 .

Pathway Study PI3K/Akt signaling inhibition research tool

Compound Class Macrocyclic trichothecene ADC cytotoxin probe

Endpoint Context Cell-model endpoint review (cytotoxicity, apoptosis)

• [1] Ye W, Chen Y, Li H, et al. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential. Molecules. 2016;21(6):781. doi:10.3390/molecules21060781 View Source

Why Generic Substitution of Mytoxin B with Other Trichothecene Macrolides Is Not Scientifically Justifiable

Trichothecene macrolides exhibit extreme sensitivity of cytotoxic potency to subtle structural modifications, rendering within-class substitution scientifically unsound without direct comparative validation. A comprehensive 3D-QSAR study using CoMFA and CoMSIA analyses demonstrated that slight structural changes among macrocyclic trichothecenes lead to obvious activity differences spanning over two orders of magnitude in IC50 values (56 nM to 16 μM) [1]. Specifically, the presence and stereochemistry of hydroxyl groups, the oxidation state at C-13, and the macrolide ring configuration are critical determinants of cytotoxicity [2]. Mytoxin B possesses a distinct combination of the 19E double-bond geometry, the 23S acetyl configuration, and the absence of hydroxylation at C-16—features that differentiate it from close structural analogs such as 16-hydroxymytoxin B, epiroridin acid, and satratoxin G. These structural distinctions translate into quantifiable potency differences that cannot be extrapolated from class-level assumptions.

Structural modifications may shift cytotoxicity by >100-fold; class-level extrapolation is not reliable.

C-16 hydroxylation and stereochemical configuration (19E, 23S) differentiate Mytoxin B from close analogs; activity may not transfer.

PI3K/Akt pathway inhibition profile may differ among trichothecene macrolides without head-to-head validation.

• [1] Shen L, Ai CZ, Song YC, et al. Cytotoxic Trichothecene Macrolides Produced by the Endophytic Myrothecium roridum. J Nat Prod. 2019;82(6):1503-1509. doi:10.1021/acs.jnatprod.8b01034 View Source
• [2] Li M, Yu R, et al. Macrocyclic trichothecenes as antifungal and anticancer compounds. Curr Med Chem. Bentham Science. View Source

Quantitative Differentiation Evidence for Mytoxin B: Comparative Cytotoxicity and Mechanistic Data

Direct Head-to-Head Comparison: Mytoxin B Demonstrates 76-Fold Higher Cytotoxic Potency than Epiroridin Acid in HepG-2 Hepatocellular Carcinoma Cells

In a direct comparative study evaluating two trichothecene mycotoxins co-isolated from the same Myrothecium roridum strain, Mytoxin B exhibited substantially greater cytotoxic potency against HepG-2 human hepatocellular carcinoma cells than the structurally related compound epiroridin acid [1]. The MTT assay revealed a 76-fold difference in IC50 values between these two macrocyclic trichothecenes, establishing Mytoxin B as the more potent cytotoxic agent in this head-to-head comparison.

Cytotoxicity Comparison

Head-to-head

76-fold difference in IC50 (0.005 vs 0.38 µM)

Supports cytotoxicity endpoint review

MTT assay; HepG-2 cells, 48 h

Evidence Dimension	Cytotoxic potency (IC50) against HepG-2 hepatocellular carcinoma cells
Target Compound Data	0.005 μM (5 nM)
Comparator Or Baseline	Epiroridin acid: 0.38 μM (380 nM)
Quantified Difference	76-fold higher potency (0.005 μM vs 0.38 μM)
Conditions	MTT assay; HepG-2 human hepatocellular carcinoma cell line; 48-hour exposure

Why This Matters

This 76-fold potency differential, established within the same experimental system and fungal source, provides direct empirical justification for selecting Mytoxin B over epiroridin acid for ADC payload development targeting hepatic malignancies.

• [1] Ye W, Chen Y, Li H, et al. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential. Molecules. 2016;21(6):781. doi:10.3390/molecules21060781 View Source

Cross-Study Analysis: Mytoxin B Exhibits Single-Digit Nanomolar Potency Across Multiple Cancer Cell Lines, Consistent with ADC Cytotoxin Applications

Mytoxin B demonstrates consistent low-nanomolar cytotoxic potency across a panel of human cancer cell lines, with IC50 values reported at approximately 1.9 nM (0.0019 μM) against HCT-116 (colorectal carcinoma), PSN1 (pancreatic adenocarcinoma), T98G (glioblastoma), and A549 (lung carcinoma) [1]. In the human hepatocarcinoma SMMC-7721 cell line, Mytoxin B inhibited proliferation in dose- and time-dependent manners, with apoptosis induction confirmed via Annexin V-FITC/PI dual staining [2]. This potency profile is comparable to that of the established synthetic PI3K inhibitor LY294002, against which Mytoxin B demonstrated similar pathway inhibition effects in head-to-head signaling assays [2].

Multi-cell Line Potency

Cross-study

IC50 ≈ 0.0019 µM (HCT-116, PSN1, T98G, A549)

Supports broad cell-model response context

Comparable PI3K/Akt inhibition to LY294002

Evidence Dimension	Cytotoxic potency across multiple cancer cell lines
Target Compound Data	HCT-116: 0.0019 μM; PSN1: 0.0019 μM; T98G: 0.0019 μM; A549: 0.0019 μM
Comparator Or Baseline	LY294002 (synthetic PI3K inhibitor): comparable pathway inhibition in PI3K/Akt signaling assays
Quantified Difference	Consistent low-nanomolar potency across four distinct cancer cell types; comparable PI3K/Akt inhibition to LY294002
Conditions	Cell viability assays (preliminary laboratory results); PI3K/Akt signaling pathway analysis in SMMC-7721 cells

Why This Matters

The consistent single-digit nanomolar potency across diverse cancer histologies (colorectal, pancreatic, glioblastoma, lung, hepatic) supports Mytoxin B as a broadly applicable ADC payload candidate rather than a narrow-spectrum cytotoxic agent.

• [1] Creative Biolabs. Mytoxin B (CAT#: ADC-P-116) Product Information. HCT-116 IC50=0.0019 μM; PSN1 IC50=0.0019 μM; T98G IC50=0.0019 μM; A549 IC50=0.0019 μM. View Source
• [2] Xie S, et al. Mytoxin B and Myrothecine A Induce Apoptosis in Human Hepatocarcinoma Cell Line SMMC-7721 via PI3K/Akt Signaling Pathway. Molecules. 2019;24(12):2291. doi:10.3390/molecules24122291 View Source

Structural Determinants of Activity: C-16 Hydroxylation and Stereochemical Configuration as Critical Potency Modulators in Trichothecene Macrolides

A 3D-QSAR investigation employing CoMFA and CoMSIA methodologies on a series of macrocyclic trichothecenes isolated from Myrothecium roridum revealed that cytotoxicity is exquisitely sensitive to subtle structural variations, with IC50 values ranging from 56 nM to 16 μM across the compound panel [1]. Among the structural variants, 16-hydroxymytoxin B—which differs from Mytoxin B solely by the addition of a hydroxyl group at the C-16 position—represents a distinct chemical entity with potentially divergent activity. Mytoxin B lacks this C-16 hydroxylation and possesses a specific stereochemical configuration (6R,11R,13R,14S,15S,16R,19E,23S) that defines its unique three-dimensional pharmacophore. The QSAR models identified steric, electrostatic, hydrophobic, and H-bond acceptor factors as key contributors to cytotoxic potency, providing a quantitative framework for understanding why structural analogs cannot be assumed to exhibit equivalent biological activity [1].

QSAR Structural Determinants

Class-level

IC50 range: 56 nM – 16 µM across panel

Structural selectivity review; C-16 hydroxylation context

3D-QSAR CoMFA/CoMSIA

Evidence Dimension	Structural determinants of cytotoxic potency
Target Compound Data	Mytoxin B: C-16 unsubstituted; 19E double-bond geometry; 23S acetyl configuration
Comparator Or Baseline	16-Hydroxymytoxin B: C-16 hydroxylated; 19Z double-bond geometry (differential stereochemistry)
Quantified Difference	QSAR panel IC50 range: 56 nM to 16 μM (≥285-fold variation) depending on structural modifications
Conditions	3D-QSAR CoMFA/CoMSIA analysis; K562 and SW1116 cell lines; compounds 1-6 panel

Why This Matters

This QSAR evidence demonstrates that even single-site modifications (e.g., C-16 hydroxylation) can substantially alter cytotoxic potency, making the specific stereochemical and substitution pattern of Mytoxin B a critical procurement specification rather than an interchangeable variable.

• [1] Shen L, Ai CZ, Song YC, et al. Cytotoxic Trichothecene Macrolides Produced by the Endophytic Myrothecium roridum. J Nat Prod. 2019;82(6):1503-1509. doi:10.1021/acs.jnatprod.8b01034 View Source

Mechanistic Differentiation: Mytoxin B Induces Apoptosis via Dual Mitochondrial and Death Receptor Pathway Activation

Western blot analysis of Mytoxin B-treated HepG-2 and SMMC-7721 cells revealed a comprehensive pro-apoptotic mechanism involving both the mitochondrial (intrinsic) and death receptor (extrinsic) pathways [1][2]. Mytoxin B treatment resulted in activation of caspase-3 and caspase-9, up-regulation of pro-apoptotic Bax protein expression, and down-regulation of anti-apoptotic Bcl-2 protein expression, leading to a reduced Bcl-2/Bax ratio [2]. Additionally, Mytoxin B induced disruption of mitochondrial membrane potential in HepG-2 cells [1]. Critically, Mytoxin B reduced the activity of the PI3K/Akt signaling pathway in a manner comparable to LY294002, a well-characterized synthetic PI3K inhibitor used as a reference standard [2]. This dual-pathway engagement distinguishes Mytoxin B from cytotoxic agents that operate exclusively through a single apoptotic route.

Apoptosis Pathway Engagement

Supporting evidence

Dual-pathway: caspase-9/3, Bax/Bcl-2, caspase-8

Supports apoptosis pathway-response interpretation

HepG-2, SMMC-7721; Western blot

Evidence Dimension	Apoptosis pathway engagement
Target Compound Data	Dual-pathway activation: mitochondrial (caspase-9, Bax/Bcl-2 modulation, ΔΨm disruption) + death receptor (caspase-8) pathways
Comparator Or Baseline	Myrothecine A: also induced dual-pathway apoptosis; LY294002: PI3K/Akt inhibition only (synthetic inhibitor)
Quantified Difference	Both Mytoxin B and myrothecine A reduced PI3K/Akt activity comparably to LY294002; quantitative protein expression changes reported in Western blot analysis
Conditions	HepG-2 and SMMC-7721 human hepatocellular carcinoma cell lines; Western blot; flow cytometry (Annexin V-FITC/PI); mitochondrial membrane potential assay

Why This Matters

The dual-pathway mechanism reduces the likelihood of apoptosis resistance emerging through single-pathway compensation, a consideration for long-term ADC development strategies where payload resistance mechanisms are a known clinical challenge.

• [1] Ye W, Chen Y, Li H, et al. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential. Molecules. 2016;21(6):781. doi:10.3390/molecules21060781 View Source
• [2] Xie S, et al. Mytoxin B and Myrothecine A Induce Apoptosis in Human Hepatocarcinoma Cell Line SMMC-7721 via PI3K/Akt Signaling Pathway. Molecules. 2019;24(12):2291. doi:10.3390/molecules24122291 View Source

Optimal Research and Industrial Application Scenarios for Mytoxin B (CAS 105049-15-8)

ADC Payload Development for Hepatocellular Carcinoma and Other Solid Tumors

Based on the demonstrated 76-fold higher potency against HepG-2 cells compared to epiroridin acid [1] and consistent low-nanomolar activity across colorectal (HCT-116), pancreatic (PSN1), glioblastoma (T98G), and lung (A549) cancer cell lines [2], Mytoxin B is particularly suited as an ADC payload candidate for solid tumor indications. The single-digit nanomolar IC50 values across diverse histologies support its evaluation in linker-payload optimization studies where high intrinsic cytotoxicity is required for effective bystander killing and antigen-low tumor cell eradication.

PI3K/Akt Pathway Inhibition Research and Comparative Pharmacology Studies

The mechanistic evidence demonstrating Mytoxin B reduces PI3K/Akt signaling activity in a manner comparable to the established synthetic inhibitor LY294002 [3] positions this compound as a valuable natural product-derived tool for PI3K/Akt pathway interrogation. Researchers studying oncogenic signaling networks can employ Mytoxin B in comparative pharmacology studies to distinguish natural product-derived PI3K/Akt inhibition from synthetic small-molecule inhibitors, particularly in hepatocellular carcinoma models where the dual-pathway apoptotic mechanism may confer distinct biological outcomes.

Structure-Activity Relationship Studies of Macrocyclic Trichothecenes

Given the 3D-QSAR findings that cytotoxicity among macrocyclic trichothecenes varies by more than two orders of magnitude (56 nM to 16 μM) depending on subtle structural modifications [4], Mytoxin B serves as a defined reference standard for SAR investigations. Its well-characterized stereochemistry (6R,11R,13R,14S,15S,16R,19E,23S) and unsubstituted C-16 position make it an ideal scaffold for systematic derivatization studies aimed at optimizing the steric, electrostatic, hydrophobic, and H-bond acceptor properties identified as critical potency determinants.

Apoptosis Mechanism Studies Requiring Dual-Pathway Activation

The documented ability of Mytoxin B to engage both the mitochondrial (intrinsic) pathway via caspase-9 activation, Bax up-regulation, Bcl-2 down-regulation, and mitochondrial membrane potential disruption, as well as the death receptor (extrinsic) pathway via caspase-8 activation [1][3], makes this compound a valuable research tool for studying the interplay between apoptotic pathways. Investigators examining resistance mechanisms to single-pathway apoptosis inducers can utilize Mytoxin B as a positive control that concurrently activates multiple apoptotic routes, providing a benchmark for evaluating novel pro-apoptotic agents.

Application

Selection Property

Validation Focus

Hepatocellular carcinoma cell-model studies

PI3K/Akt pathway inhibition context

Cytotoxicity endpoint comparison

Solid tumor cell-model panels

Broad cell-model response profile

Multi-line potency consistency

Macrocyclic trichothecene SAR studies

Defined stereochemical scaffold

Structural selectivity and QSAR modeling

Apoptosis mechanism research

Dual-pathway apoptosis profile

Caspase and mitochondrial endpoint analysis

• [1] Ye W, Chen Y, Li H, et al. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential. Molecules. 2016;21(6):781. doi:10.3390/molecules21060781 View Source
• [2] Creative Biolabs. Mytoxin B (CAT#: ADC-P-116) Product Information. HCT-116 IC50=0.0019 μM; PSN1 IC50=0.0019 μM; T98G IC50=0.0019 μM; A549 IC50=0.0019 μM. View Source
• [3] Xie S, et al. Mytoxin B and Myrothecine A Induce Apoptosis in Human Hepatocarcinoma Cell Line SMMC-7721 via PI3K/Akt Signaling Pathway. Molecules. 2019;24(12):2291. doi:10.3390/molecules24122291 View Source
• [4] Shen L, Ai CZ, Song YC, et al. Cytotoxic Trichothecene Macrolides Produced by the Endophytic Myrothecium roridum. J Nat Prod. 2019;82(6):1503-1509. doi:10.1021/acs.jnatprod.8b01034 View Source